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Compound of Interest

Compound Name: Anthralin

Cat. No.: B1665566

For researchers, scientists, and drug development professionals, understanding the
comparative efficacy and mechanisms of topical treatments for psoriasis is crucial for
innovation in dermatological therapeutics. This guide provides an objective comparison of two
established treatments: anthralin (also known as dithranol) and calcipotriol (a vitamin D3
analog), supported by data from clinical studies.

Mechanism of Action

Anthralin: The precise mechanism of anthralin is not fully elucidated, but it is known to have
both anti-proliferative and anti-inflammatory effects.[1][2] It is believed to slow down the rapid
growth of skin cells (keratinocytes) characteristic of psoriasis by inhibiting DNA synthesis.[1][3]
Anthralin may also interfere with mitochondrial function, leading to the production of reactive
oxygen species (ROS), which can induce apoptosis in hyperproliferative keratinocytes and
reduce inflammatory mediators.[1]

Calcipotriol: As a synthetic analog of vitamin D, calcipotriol exerts its effects by binding to the
vitamin D receptor.[4] This interaction leads to the inhibition of keratinocyte proliferation and the
promotion of normal cell differentiation (epidermal growth normalization).[5][6] Calcipotriol also
has immunomodulatory effects, including the downregulation of inflammatory chemokines and
proteins that play a role in the pathogenesis of psoriasis.[4][7] Studies have shown it can
induce apoptosis in both keratinocytes and activated T lymphocytes, key effector cells in
psoriasis.[7]
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Caption: Proposed mechanism of action for Anthralin in psoriasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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